Cas no 115315-95-2 (Ethyl 1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 115315-95-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD16584325
• CID: 1089409
• PubChem ID: 6424672
• Update Time: 2025-04-20

Ethyl 1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-phenyl-1H-pyrazole-3-carboxylate
• 1-phenyl-1H-Pyrazole-3-carboxylic acid ethyl ester
• ethyl 1-phenylpyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 1-phenyl-, ethyl ester
• HNQSUSPWELMLBU-UHFFFAOYSA-N
• AK139699
• ST2406848
• Z417910728
• MFCD16584325
• DS-6700
• DTXSID80423718
• Ethyl1-phenyl-1H-pyrazole-3-carboxylate
• CS-0151666
• SCHEMBL9681520
• DA-16809
• C71493
• EN300-135181
• AKOS022172740
• 115315-95-2
• DTXCID00374556

• MDL： MFCD16584325
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)11-8-9-14(13-11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： HNQSUSPWELMLBU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 330.8±15.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),

Ethyl 1-phenyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles